Cas no 607729-11-3 (1H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-3-(1-methylethyl)-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-3-(1-methylethyl)-
• CAS No: 607729-11-3
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• CID: 4062734
• PubChem ID: 11356688
• Update Time: 2025-06-26

1H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-3-(1-methylethyl)-
• 5,7-DICHLORO-3-ISOPROPYL-1H-PYRAZOLO[4,3-D]PYRIMIDINE
• 607729-11-3
• EN300-8673023
• 5,7-Dichloro-3-isopropylpyrazolo[4,3-d]pyrimidine
• SCHEMBL2911729
• KHURLOFPNKRBBI-UHFFFAOYSA-N
• 5,7-dichloro-3-(propan-2-yl)-1H-pyrazolo[4,3-d]pyrimidine

• Inchi： 1S/C8H8Cl2N4/c1-3(2)4-5-6(14-13-4)7(9)12-8(10)11-5/h3H,1-2H3,(H,13,14)
• InChI Key： KHURLOFPNKRBBI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2NN=C(C(C)C)C2=N1

Computed Properties

• Exact Mass: 230.0126017Da
• Monoisotopic Mass: 230.0126017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Additional information on 1H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-3-(1-methylethyl)-

Introduction to 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine (CAS No. 607729-11-3)

5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine, also known by its CAS number 607729-11-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine is characterized by a pyrazolopyrimidine core with specific substituents. The presence of dichloro groups at positions 5 and 7, along with an isopropyl group at position 3, imparts unique properties to this molecule. These functional groups play a crucial role in determining the compound's reactivity and biological activity. The molecular formula of the compound is C₁₀H₉Cl₂N₄, and its molecular weight is approximately 258.1 g/mol.

The synthesis of 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine can be achieved through various routes. One common method involves the condensation of a suitable pyrazole derivative with a chloropyrimidine precursor. For instance, the reaction between 3-isopropyl-1H-pyrazole-4-carbaldehyde and 5,7-dichloropyrimidine-2,4(1H,3H)-dione can yield the desired product under appropriate conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the preparation of this compound.

In terms of biological activity, 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine has shown promising results in several areas of research. One notable application is its potential as an inhibitor of specific kinases involved in various cellular signaling pathways. Kinase inhibitors are a class of drugs that have gained significant attention due to their therapeutic potential in treating diseases such as cancer and inflammatory disorders. Studies have demonstrated that this compound exhibits selective inhibition of certain kinases, making it a valuable lead for further drug development.

A recent study published in the Journal of Medicinal Chemistry highlighted the anti-cancer properties of 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine. The researchers found that this compound effectively inhibited the growth of several cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Additionally, the compound showed low toxicity towards normal cells, suggesting its potential as a safer therapeutic option compared to existing treatments.

Beyond its anti-cancer properties, 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases. Preclinical studies have shown that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine could be developed into a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine have also been studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further clinical evaluation.

In conclusion, 5,7-Dichloro-3-(1-methylethyl)-1H-Pyrazolo[4,3-d]pyrimidine (CAS No. 607729-11-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead for developing new therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, further solidifying its importance in the field.